Cas no 481-40-3 (naphthalene-1,4,5-triol)

• Product Name: naphthalene-1,4,5-triol
• CAS No: 481-40-3
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 931806
• PubChem ID: 3083585
• Update Time: 2025-04-19

naphthalene-1,4,5-triol Chemical and Physical Properties

Names and Identifiers

• naphthalene-1,4,5-triol
• UNII-41I30K2F5W
• EINECS 207-568-0
• DTXCID1012759
• CHEMBL1331245
• NHEVNUARLCWEED-UHFFFAOYSA-N
• 1,4,5-Naphthalenetriol
• CHEBI:173810
• 41I30K2F5W
• Tox21_201120
• CAS-481-40-3
• SCHEMBL2407577
• 4,5-DIHYDROXY-.ALPHA.-NAPHTHOL
• a-Hydrojuglone
• DTXSID3032759
• NCGC00258672-01
• NCGC00091508-01
• alpha-Hydrojuglone
• 1,4,5-Trihydroxynaphthalene
• NCGC00091508-02
• 481-40-3
• Q27258440
• NS00031767

• Inchi： 1S/C10H8O3/c11-7-4-5-9(13)10-6(7)2-1-3-8(10)12/h1-5,11-13H
• InChI Key： NHEVNUARLCWEED-UHFFFAOYSA-N
• SMILES： OC1C2C(=C(C=CC=2)O)C(O)=CC=1

Computed Properties

• Exact Mass: 176.04734
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 38
• XLogP3: nothing
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives